Cas no 582297-82-3 (Propanedinitrile, (2,6-diethyl-3,5-dimethyl-4H-pyran-4-ylidene)- (9CI))

Propanedinitrile, (2,6-diethyl-3,5-dimethyl-4H-pyran-4-ylidene)- (9CI) structure
582297-82-3 structure
Product Name:Propanedinitrile, (2,6-diethyl-3,5-dimethyl-4H-pyran-4-ylidene)- (9CI)
CAS No:582297-82-3
MF:C14H16N2O
MW:228.289643287659
CID:948201
PubChem ID:16737645
Update Time:2025-04-19

Propanedinitrile, (2,6-diethyl-3,5-dimethyl-4H-pyran-4-ylidene)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, (2,6-diethyl-3,5-dimethyl-4H-pyran-4-ylidene)- (9CI)
    • 2-(2,6-diethyl-3,5-dimethylpyran-4-ylidene)malononitrile
    • LMRBTJXTDRXQTD-UHFFFAOYSA-N
    • DB-246782
    • (2,6-Diethyl-3,5-dimethyl-4H-pyran-4-ylidene)malononitrile
    • 582297-82-3
    • SCHEMBL4351571
    • Propanedinitrile,(2,6-diethyl-3,5-dimethyl-4H-pyran-4-ylidene)-(9ci)
    • Inchi: 1S/C14H16N2O/c1-5-12-9(3)14(11(7-15)8-16)10(4)13(6-2)17-12/h5-6H2,1-4H3
    • InChI Key: LMRBTJXTDRXQTD-UHFFFAOYSA-N
    • SMILES: O1C(CC)=C(C)/C(=C(\C#N)/C#N)/C(C)=C1CC

Computed Properties

  • Exact Mass: 228.126263138g/mol
  • Monoisotopic Mass: 228.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 56.8Ų
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